Cas no 1314668-74-0 (1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile)
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile
- 1314668-74-0
- EN300-1826210
-
- Inchi: 1S/C12H13NO/c1-8-5-10(6-9(2)11(8)14)12(7-13)3-4-12/h5-6,14H,3-4H2,1-2H3
- InChI Key: FZKJILBOCWSAKD-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(=CC=1C)C1(C#N)CC1
Computed Properties
- Exact Mass: 187.099714038g/mol
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44Ų
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826210-0.05g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 0.05g |
$816.0 | 2023-09-19 | ||
| Enamine | EN300-1826210-0.1g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 0.1g |
$855.0 | 2023-09-19 | ||
| Enamine | EN300-1826210-0.25g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 0.25g |
$893.0 | 2023-09-19 | ||
| Enamine | EN300-1826210-0.5g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 0.5g |
$933.0 | 2023-09-19 | ||
| Enamine | EN300-1826210-1.0g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 1g |
$971.0 | 2023-06-02 | ||
| Enamine | EN300-1826210-2.5g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 2.5g |
$1903.0 | 2023-09-19 | ||
| Enamine | EN300-1826210-5.0g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 5g |
$2816.0 | 2023-06-02 | ||
| Enamine | EN300-1826210-10.0g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 10g |
$4176.0 | 2023-06-02 | ||
| Enamine | EN300-1826210-1g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 1g |
$971.0 | 2023-09-19 | ||
| Enamine | EN300-1826210-5g |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile |
1314668-74-0 | 5g |
$2816.0 | 2023-09-19 |
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile
Comprehensive Overview of 1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314668-74-0)
1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1314668-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropane ring and a hydroxyl group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's nitrile functionality further enhances its reactivity, enabling diverse derivatization pathways.
In recent years, the demand for high-purity intermediates like 1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its structure allows for efficient catalytic transformations with minimal waste. Laboratories worldwide are investigating its role in cascade reactions and multicomponent syntheses, which are pivotal for streamlining complex molecular architectures. Its low toxicity profile and stability under ambient conditions further bolster its industrial relevance.
The pharmacophore potential of CAS No. 1314668-74-0 has been a focal point in computational chemistry studies. Molecular docking simulations suggest its aromatic hydroxyl group could facilitate hydrogen bonding with biological targets, a feature highly sought after in CNS drug design. Concurrently, its lipophilic cyclopropane moiety may enhance blood-brain barrier permeability—a critical factor in neurotherapeutic development. These attributes have sparked interest in its use for neurodegenerative disease research, coinciding with rising global searches for Alzheimer's therapeutics and Parkinson's disease interventions.
From an analytical perspective, 1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile exhibits distinct chromatographic behavior, making it easily identifiable via HPLC-UV and LC-MS techniques. This characteristic is particularly valuable for quality control in API manufacturing, where impurity profiling is paramount. The compound's UV absorption maxima around 270 nm enables sensitive detection, addressing the pharmaceutical industry's need for trace-level analysis methodologies. Such features correlate with increasing online queries about analytical method validation and ICH guidelines compliance.
In material science, derivatives of CAS No. 1314668-74-0 have shown promise as photoactive components in organic electronics. The conjugated system formed by its phenolic and nitrile groups exhibits interesting charge-transfer properties, relevant to OLED technology development. This application aligns with booming interest in flexible displays and energy-efficient lighting solutions. Research papers highlighting its electrochemical stability have contributed to its emergence as a candidate for molecular semiconductors.
The synthesis of 1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile typically involves palladium-catalyzed coupling or phase-transfer catalysis, reflecting modern preferences for atom-economical processes. Recent patent literature describes improved yields through microwave-assisted synthesis—a technique frequently searched alongside green chemistry innovations. Its production scalability meets the pharmaceutical industry's demand for cost-effective intermediates, while its crystalline nature facilitates purification, a topic often queried in process chemistry forums.
Environmental fate studies indicate that 1314668-74-0 undergoes biodegradation via hydroxyl radical pathways, addressing concerns about persistent organic pollutants. This property, combined with its low bioaccumulation potential, positions it favorably compared to traditional halogenated intermediates. Such characteristics resonate with the EPA's Safer Choice initiative and increasing searches for benign-by-design chemicals in academic and industrial circles alike.
1314668-74-0 (1-(4-hydroxy-3,5-dimethylphenyl)cyclopropane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)